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Compound of Interest

Compound Name: Triphenylsilanethiol

Cat. No.: B078806

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of
Triphenylsilanethiol (CAS No. 14606-42-9). The following sections detail the physical and
chemical properties, potential hazards, handling precautions, emergency procedures, and safe
disposal of this organosilicon compound.

Chemical and Physical Properties

Triphenylsilanethiol, also known as mercaptotriphenylsilane or triphenylsilylthiol, is an
organosilicon compound utilized as a reagent in organic synthesis. A summary of its key
physical and chemical properties is presented in the table below.

Property Value Source
Molecular Formula C18H16SSi [1112]
Molecular Weight 292.47 g/mol [3]
Physical State Solid [1]
Melting Point 101-104 °C

Flash Point Not applicable

Assay 98%
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Hazard Identification and GHS Classification

While one Safety Data Sheet (SDS) from Gelest, Inc. indicates that Triphenylsilanethiol is not
classified for hazards under GHS-US labeling, it is crucial to handle it with care as other
sources suggest potential for irritation.[1] The toxicological properties are not fully known, and it
should be handled in a well-ventilated fume hood.[4]

Potential Health Effects:

Inhalation: May cause irritation to the respiratory tract.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]
Environmental Hazards:

e This substance may be hazardous to the environment.[1]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation and inhalation of dust.[1]

Use in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Provide local exhaust or general room ventilation to minimize dust exposure.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Wash contaminated clothing before reuse.[1]
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Storage:

o Keep the container tightly closed.[1]

o Store in a dry, cool, and well-ventilated place.[1]

o Store away from heat, sparks, and open flames.[1]

» Store in sealed containers under a dry inert atmosphere.[1]

e Incompatible Materials: Acids, alcohols, and oxidizing agents.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling

Triphenylsilanethiol:

PPE Category

Recommendation

Source

Eye/Face Protection

Safety glasses. Contact lenses

should not be worn.

[1]

Hand Protection

Neoprene or nitrile rubber

gloves.

[1]

Skin and Body Protection

Wear suitable protective

clothing.

[1]

Respiratory Protection

A NIOSH-certified dust and
mist (orange cartridge)
respirator is recommended
where exposure through

inhalation may occur.

[1]

Emergency Procedures

First-Aid Measures:
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o General Advice: If you feel unwell, seek medical advice and show the safety data sheet to
the doctor in attendance.

» After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
o After Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.[1]

o After Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes.
Remove contact lenses if present and easy to do. Continue rinsing and get medical
advice/attention.[1]

» After Ingestion: Never give anything by mouth to an unconscious person.[1] Rinse mouth
with water.

Fire-Fighting Measures:
o Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[1]
e Unsuitable Extinguishing Media: None known.[1]

» Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is
exposed to water or open flame.[1]

» Fire-Fighting Instructions: Exercise caution when fighting any chemical fire. Use a water
spray to cool exposed surfaces.[1]

» Protection for Firefighters: Do not enter the fire area without proper protective equipment,
including respiratory protection. Avoid contact with skin and eyes and do not breathe dust.[1]

Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel. Equip the cleanup crew with proper
protection.[1]

e Environmental Precautions: Prevent entry to sewers and public waters. Notify authorities if
the product enters sewers or public waters.[1]
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» Methods for Cleaning Up: Contain any spills with dikes or absorbents to prevent migration.
Sweep or shovel spills into an appropriate container for disposal.[1]

Disposal Considerations

o Waste Disposal: May be incinerated. Dispose of the material in a safe manner in accordance
with local, state, and federal regulations.[1]

e Sewage Disposal: Do not dispose of waste into the sewer.[1]

Experimental Protocols

Detailed experimental protocols for the use of Triphenylsilanethiol are application-specific and
are not available in the provided safety data sheets. Researchers should consult relevant
literature for specific methodologies. General applications include its use as a reagent in
organic synthesis, such as in palladium-catalyzed cross-coupling reactions.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of
Triphenylsilanethiol.
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Receipt and Inspection
- Check container integrity
- Verify label

Store Safely

Storage
- Cool, dry, well-ventilated area
- Away from incompatibles (acids, oxidizers)

Prepare for Use

Pre-Use Preparation
- Review SDS
- Don appropriate PPE

Proceed with Caution

Handling and Use
————————————————————— - Use in a fume hood
- Avoid dust generation

Return to Storage

In Case of Spill fter Use
Spill Response (if necessary) Decontamination
- Evacuate and ventilate - Clean work area
- Use absorbent material - Decontaminate equipment
Contain and Dispose Disposq of Contaminated Materials Final Steps
Waste Disposal Post-Use
- Collect in labeled, sealed container - Remove and decontaminate PPE
- Dispose via approved waste management - Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triphenylsilanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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